![molecular formula B2O3 B074850 Boric anhydride CAS No. 1303-86-2](/img/structure/B74850.png)
Boric anhydride
Overview
Description
Boric anhydride, also known as boric acid, is a white, crystalline powder composed of boron, oxygen, and hydrogen. It is a weak acid and is commonly used in a variety of applications, including industrial, agricultural, and medical. This compound has been used for centuries in the production of glass, ceramics, and other materials. It is also used as a preservative in foods and as an antiseptic. This compound is used in a variety of scientific research applications, including biochemical and physiological studies, and lab experiments.
Scientific Research Applications
Enhancing Mechanical Properties of Nylon 6 : Boric anhydride was found to improve the tensile strength and abrasion resistance of nylon 6 when used up to 2 wt% in the nylon 6 matrix. Increased hardness was also observed with higher percentages of this compound reinforcement (Randhawa & Patel, 2020).
Influencing Properties of Ferrosilicon Slag : Adding this compound to ferrosilicon slag was shown to change its refractory quality, viscosity, and ease of pouring slag and metal (Yefimets, Tesleva, & Solovyan, 2015).
Catalyzing Chemical Reactions : Boric acid, a derivative of this compound, has been used as a catalyst in various chemical syntheses, such as the synthesis of 1,1-diacetate under solvent-free conditions (Shelke et al., 2009).
Material for Boronizing Processes : In the restoration and strengthening of worn parts, this compound is used in surfacing and electrolysis borating processes to increase the service life of components (Buylov et al., 2022).
Developing Polymer Surfactants : Boric acid-pyridine mixture (a derivative of this compound) has been used as a mild catalyst for polycondensation in the preparation of unsaturated polyesters and their sulfonated derivatives, which are a new family of degradable polymer surfactants (Alemdar, Erciyes, & Bıçak, 2010).
In Hydrogen Storage Materials : Boric acid has been shown to promote the dehydrogenation of lithium borohydride, indicating its potential in hydrogen storage applications (Wu et al., 2017).
Synthesizing Organic-Inorganic Hybrid Polymers : Boron oxide, a component of this compound, has been used in sol-gel methods for preparing boron-containing organic-inorganic hybrid polymers (Zachernyuk et al., 2019).
Facilitating the Formation of Boron-Based Ceramic Phases : Research on the reduction-nitridation of this compound in different atmospheres has been carried out to understand the mechanism of boron nitride reaction and its role in the formation of boron-based ceramic phases (Yoon & Jha, 1996).
Mechanism of Action
Target of Action
Boric anhydride, also known as boron trioxide, is a compound of boron and oxygen. It primarily targets biochemical processes in various organisms. It has been reported to exhibit some antibacterial activity against infections such as bacterial vaginosis and candidiasis . It is also used in industrial processing and manufacturing .
Mode of Action
It is known that this compound reacts with water in a highly exothermic reaction to form orthoboric acid . This reaction can be catalyzed by various substances, including sulfuric acid . In the presence of diols, polyols, or polysaccharides, boric acid reacts to form alkoxide complexes .
Biochemical Pathways
This compound, through its conversion to boric acid, affects various biochemical pathways. Boric acid inhibits biofilm formation and hyphal transformation of Candida albicans, which are critical virulence factors . It also plays a role in the selective reduction of ketones to hydrocarbons . Furthermore, it can catalyze the vapor-phase Beckmann rearrangement process to form nylon-6 .
Pharmacokinetics
Its biological half-life is about 21 hours in humans and has an affinity for some tissues, especially bone .
Result of Action
The result of this compound’s action is largely dependent on its conversion to boric acid and subsequent reactions. For instance, it can inhibit the growth of certain fungi and bacteria . It can also act as a flux in metallurgical processes and has been reported as an inhibitor of crystallization .
Action Environment
The action of this compound is influenced by environmental factors such as temperature, ionic strength, and concentration . Its dissolution in water is a highly exothermic reaction, and the resulting orthoboric acid is sensitive to these factors . Additionally, safety measures should be in place in environments where this compound is used due to its potential hazards .
Safety and Hazards
Future Directions
The future outlook for the boric anhydride market is expected to be positive due to its increasing demand in various end-use industries . It is extensively used as a raw material for the synthesis of various valuable boron compounds such as boron nitride, boron carbide, inorganic borates, composite, glasses, and glass ceramics .
properties
IUPAC Name |
oxo(oxoboranyloxy)borane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B2O3/c3-1-5-2-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKWMSGQKBLHBQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(=O)OB=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B2O3 | |
Record name | boron(III) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Boron(III)_oxide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
69.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid; Pellets or Large Crystals | |
Record name | Boron oxide (B2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
CAS RN |
1303-86-2 | |
Record name | Boron oxide (B2O3) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Diboron trioxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.751 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: Can you describe the molecular formula and weight of boric anhydride?
A1: The molecular formula of this compound is B2O3. Its molecular weight is 69.62 g/mol.
Q2: How does the addition of this compound affect the viscosity of magnesian steelmaking slag?
A2: Adding this compound to magnesian steelmaking slag significantly reduces its viscosity, particularly at high temperatures (around 1600°C). This is beneficial for the processing of metallized siderite concentrate, allowing for easier slag and metal pouring [].
Q3: Does this compound dissolve in disulphuric acid, and if so, what are the products?
A3: Yes, this compound dissolves in disulphuric acid to form tetra(hydrogen sulphato)boric acid (H2B(HSO4)4), a strong acid in that system [].
Q4: What are some applications of this compound in material science?
A4: this compound is used in various materials science applications, such as:
- Reinforcing agent: Improves mechanical properties like tensile strength and abrasion resistance in polymers like nylon 6 [].
- Fluxing agent: Lowers the melting point of materials and improves fluidity in processes like high-frequency induction cladding [, ].
- Slag modifier: Alters the properties of slags to ease pouring in metal manufacturing processes like ferrosilicon production [] and electric melting of siderite concentrate [].
- Precursor for other materials: Used in the synthesis of metal borides [], organo-inorganic borosyloxane polymers [], and boron-modified phenolic resins [].
Q5: What is the role of this compound in the synthesis of metal borides?
A5: this compound acts as a source of boron in the carbothermic reduction process to produce metal borides. It reacts with metal oxides and carbon at high temperatures (1700-2000°C) to form the desired metal boride [].
Q6: Does this compound exhibit any catalytic activity?
A6: While not a traditional catalyst, this compound can mediate specific organic reactions. For example, it can be used to protect the medial methylene group of acetyl acetone, providing a pathway for condensation reactions with aldehydes, different from the typical Knoevenagel condensation []. This approach has been used to synthesize curcumin analogues.
Q7: How does the presence of this compound affect the stability of organic molecules at high temperatures?
A7: this compound can enhance the stability of organic molecules during high-temperature oxidation reactions. For instance, the presence of excess this compound during the oxidation of paraffin by atmospheric oxygen increases the reaction rate and significantly enhances the yield of higher aliphatic alcohols [].
Q8: What analytical techniques are used to characterize this compound and its derivatives?
A8: A range of analytical techniques are employed, including:
- X-ray diffraction (XRD): Identifies crystalline phases and assesses the crystallinity of materials like nylon 6 composites [].
- Thermogravimetric analysis (TGA): Investigates thermal stability and decomposition patterns of materials [].
- Inductively coupled plasma atomic emission spectrometry (ICP-AES): Quantifies this compound content in samples like ascharite ores [].
- Spectroscopic techniques (UV-Vis, IR, NMR): Characterize the structure and bonding in this compound-derived compounds, including organo-inorganic polymers [] and boron-containing metal complexes [, ].
Q9: Can you describe a method for determining the saturated vapor pressure of this compound?
A9: The effusion method can be used to measure the saturated vapor pressure of this compound at high temperatures (1299-1515 K). This method involves measuring the mass loss of the sample through a small orifice at a specific temperature [].
Q10: Are there any specific safety concerns regarding the use of this compound?
A10: Yes, this compound can be an irritant and requires careful handling. When heated, it can form toxic fumes. Appropriate personal protective equipment should be worn, and work should be conducted in a well-ventilated area [].
Q11: What are the environmental implications of using this compound?
A11: While this compound is a naturally occurring compound, its release into the environment should be minimized. Research focuses on sustainable practices, including:
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